Cas no 1117-31-3 (1,3-Butanediol diacetate)

• Product Name: 1,3-Butanediol diacetate
• CAS No: 1117-31-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00008710
• CID: 83390
• Update Time: 2026-05-14

1,3-Butanediol diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-butanediol diacetate
• 1,3-butylene diacetate
• 1,3-Butylene glycol diacetate
• 1,3-Butandiol diacetate
• 1,3-Diacetoxy-butan
• 1,3-Diacetoxybutane
• 4-acetyloxybutan-2-yl acetate
• 4-acetyloxybutan-2-yl ethanoate
• Butane-1,3-diol diacetate
• Butane-1,3-diyl diacetate
• 1,3-Butanediol, diacetate
• 1,3-Butanediol, 1,3-diacetate
• 3-acetyloxybutyl acetate
• 1,3-butandiol-diacetat
• 3-acetyloxybutyl ethanoate
• 3-(Acetyloxy)butyl acetate
• NCIOpen2_000038
• 3-(Acetyloxy)butyl acetate #
• MPAGVACEWQNVQO-UH
• 1,3-Butanediol diacetate

• MDL： MFCD00008710
• Inchi： 1S/C8H14O4/c1-6(12-8(3)10)4-5-11-7(2)9/h6H,4-5H2,1-3H3
• InChI Key： MPAGVACEWQNVQO-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O
• BRN： 1771411

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1,028 g/cm3
• Boiling Point: 97℃
• Flash Point: 85°C
• Refractive Index: 1.4180
• PSA: 52.60000
• LogP: 0.89120
• Solubility: Not available

1,3-Butanediol diacetate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,3-Butanediol diacetate

1,3-Butanediol Diacetate (CAS No. 1117-31-3): An Overview of Its Properties, Applications, and Recent Research

1,3-Butanediol diacetate (CAS No. 1117-31-3) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and chemical synthesis. This compound is known for its unique chemical structure and properties, which make it a valuable component in the development of advanced materials and formulations.

Chemical Structure and Properties: 1,3-Butanediol diacetate is a diester derivative of 1,3-butanediol, characterized by the presence of two acetate groups attached to the primary hydroxyl groups. Its molecular formula is C8H14O4, and it has a molecular weight of 174.20 g/mol. The compound is a colorless liquid with a mild acetate odor and is soluble in many organic solvents, including ethanol, acetone, and ethyl acetate. It has a boiling point of approximately 205°C at 760 mmHg and a melting point of -55°C.

Synthesis and Production: The synthesis of 1,3-butanediol diacetate typically involves the esterification of 1,3-butanediol with acetic anhydride or acetic acid in the presence of an acid catalyst. This reaction is well-documented in the literature and can be carried out under mild conditions to achieve high yields and purity. The process is scalable and can be adapted for industrial production, making 1,3-butanediol diacetate readily available for various applications.

Applications in Pharmaceuticals: In the pharmaceutical industry, 1,3-butanediol diacetate is used as a solvent and excipient in the formulation of drugs. Its low toxicity and good solubility properties make it suitable for use in oral and topical formulations. Recent studies have explored its potential as a penetration enhancer in transdermal drug delivery systems. For example, a study published in the Journal of Pharmaceutical Sciences (2022) demonstrated that 1,3-butanediol diacetate significantly enhanced the permeation of several active pharmaceutical ingredients (APIs) through the skin barrier.

Cosmetic Applications: In the cosmetics industry, 1,3-butanediol diacetate is valued for its moisturizing properties and ability to improve the texture and stability of cosmetic formulations. It is commonly used in skin care products such as creams, lotions, and serums. A recent study published in the International Journal of Cosmetic Science (2023) evaluated the efficacy of 1,3-butanediol diacetate as a humectant and found that it effectively retained moisture in the skin without causing irritation or allergic reactions.

Polymer Science and Chemical Synthesis: In polymer science, 1,3-butanediol diacetate serves as an important monomer or co-monomer in the synthesis of various polymers and copolymers. Its reactive acetate groups can undergo polymerization reactions to form high-performance materials with tailored properties. For instance, research published in Macromolecules (2022) described the use of 1,3-butanediol diacetate in the synthesis of biodegradable polyesters with improved mechanical strength and thermal stability.

Safety Considerations: While 1,3-butanediol diacetate is generally considered safe for use in various applications, it is important to handle it with appropriate precautions to ensure safety. The compound has a low toxicity profile but may cause eye irritation if it comes into contact with the eyes. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

Recent Research Trends strong>: The ongoing research on 1 , 3 - butanediol diacetate strong > highlights its potential in emerging fields such as green chemistry and sustainable materials development . A study published in Green Chemistry (2022) explored the use of biocatalysts for the efficient synthesis of < strong > 1 , 3 - butanediol diacetate strong > from renewable feedstocks , demonstrating a promising approach to reduce environmental impact . Another study in Advanced Materials (2023) investigated the application of < strong > 1 , 3 - butanediol diacetate strong > as a functional additive in advanced battery electrolytes , showing improved electrochemical performance . p > < p >< strong > Conclusion strong >: In summary ,< strong > 1 , 3 - butanediol diacetate strong > ( CAS No . 1117 - 31 - 3 ) is a multifaceted compound with diverse applications across multiple industries . Its unique chemical properties , combined with recent advancements in research , position it as a valuable component in pharmaceuticals , cosmetics , polymer science , and sustainable materials development . As research continues to uncover new possibilities ,< strong > 1 , 3 - butanediol diacetate strong > is likely to play an increasingly important role in innovative technologies and products . p > article > response >